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Compound of Interest

Compound Name: 3',4'-Difluoropropiophenone

Cat. No.: B1297824 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

3',4'-Difluoropropiophenone is a versatile fluorinated aromatic ketone that serves as a critical

building block in the synthesis of a wide range of biologically active molecules. The presence of

two fluorine atoms on the phenyl ring significantly influences the electronic properties of the

molecule, enhancing its utility in medicinal chemistry. Fluorine substitution is a well-established

strategy to improve the metabolic stability, bioavailability, and binding affinity of drug

candidates. These application notes provide detailed protocols for key synthetic

transformations of 3',4'-Difluoropropiophenone, focusing on its application in the synthesis of

pharmaceutical intermediates, particularly cathinone derivatives and their precursors.
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Property Value Reference

CAS Number 23384-72-7 [1]

Molecular Formula C₉H₈F₂O [1]

Molecular Weight 170.16 g/mol [1]

Appearance White to off-white solid

Boiling Point 98 °C at 15 Torr

Melting Point Not specified

Solubility Insoluble in water

Application 1: Synthesis of β-Amino-Propiophenone
Derivatives via the Mannich Reaction
The Mannich reaction is a cornerstone of organic synthesis for the aminoalkylation of acidic

protons located alpha to a carbonyl group. In the context of 3',4'-Difluoropropiophenone, this

reaction is instrumental in the synthesis of 3',4'-difluorocathinone and its analogues, which are

of significant interest in medicinal chemistry and neuroscience research.

Logical Workflow for Mannich Reaction

Start: 3',4'-Difluoropropiophenone

Reagents:
- Secondary Amine HCl (e.g., Dimethylamine HCl)

- Paraformaldehyde
- Solvent (e.g., Ethanol)

- Acid Catalyst (e.g., HCl)

Combine Mannich Reaction
(Reflux)

Work-up:
- Cooling & Crystallization

- Filtration
- Washing

Product:
β-(Dialkylamino)-3',4'-

difluoropropiophenone HCl

Analysis:
- Yield Calculation

- Melting Point
- Spectroscopy (NMR, IR, MS)

End

3',4'-Difluoropropiophenone

α-Bromo-3',4'-difluoropropiophenone + HBr

Bromination

Br₂ Acetic Acid
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3',4'-Difluoropropiophenone
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β-Amino-propiophenone
(e.g., 3',4'-Difluorocathinone) α-Bromo-propiophenone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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